Cas no 1250211-55-2 (4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine)

• Product Name: 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine
• CAS No: 1250211-55-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• MDL: MFCD16075996
• CID: 5177713
• PubChem ID: 56828882
• Update Time: 2025-07-19

4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-((2-Isopropyl-1h-imidazol-1-yl)methyl)piperidine
• 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine
• 4-(2-Isopropyl-imidazol-1-ylmethyl)-piperidine
• Piperidine, 4-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]-

• MDL： MFCD16075996
• Inchi： 1S/C12H21N3/c1-10(2)12-14-7-8-15(12)9-11-3-5-13-6-4-11/h7-8,10-11,13H,3-6,9H2,1-2H3
• InChI Key： FUKDOUCEBAOCTG-UHFFFAOYSA-N
• SMILES： N1CCC(CN2C=CN=C2C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8

Additional information on 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine

Chemical Profile of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine (CAS No. 1250211-55-2)

4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine, identified by its CAS number 1250211-55-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative combines a piperidine ring with an imidazole moiety, linked through a propyl chain, making it a versatile scaffold for drug discovery and development. The unique structural features of this compound contribute to its potential biological activity, which has garnered interest from researchers exploring novel therapeutic agents.

The chemical structure of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine consists of a six-membered piperidine ring substituted with a methyl group attached to an imidazole ring. The imidazole ring itself is connected to the piperidine via a propyl chain, which introduces flexibility and potential for further functionalization. This arrangement allows for interactions with biological targets such as enzymes and receptors, making it a valuable candidate for medicinal chemistry applications.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of piperidine and imidazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The presence of both rings in 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and infections. The propyl group further enhances the compound's pharmacokinetic properties, improving solubility and bioavailability.

One of the most compelling aspects of this compound is its potential role in targeting protein-protein interactions (PPIs), which are critical in many disease processes. The piperidine and imidazole moieties can serve as binding pockets for specific residues on target proteins, thereby modulating their activity. This capability has been leveraged in the development of small-molecule inhibitors that disrupt aberrant signaling pathways associated with cancer and inflammation.

Recent studies have highlighted the importance of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine in the context of drug design. Researchers have utilized computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity and selectivity. These efforts have led to promising candidates that are being evaluated in preclinical studies. The compound's ability to interact with multiple targets makes it an attractive lead for developing multitarget drugs, which can offer broader therapeutic benefits with fewer side effects.

The synthesis of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the imidazole ring followed by its coupling with the piperidine moiety via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The pharmacological profile of 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine is still under investigation, but preliminary data suggest that it exhibits moderate affinity for certain enzymes and receptors. For instance, it has shown potential as an antagonist for serotonin receptors, which could be relevant in treating conditions such as depression and anxiety. Additionally, its interaction with other neurotransmitter systems makes it a candidate for further exploration in neuropharmacology.

In conclusion, 4-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}piperidine (CAS No. 1250211-55-2) represents a promising chemical entity with significant therapeutic potential. Its unique structural features and biological activity make it an attractive scaffold for drug development. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in the advancement of pharmaceutical science.